N-methyl-3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-amine

• IUPAC Name: N-methyl-3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-amine
• InChI: InChI=1S/C11H13N3O/c1-12-8-2-3-10-9(6-8)13-11-7-15-5-4-14(10)11/h2-3,6,12H,4-5,7H2,1H3
• InChI Key: YHQUEKAJZPOUME-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC2=C(C=C1)N3CCOCC3=N2
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

“N-methyl-3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-amine” is likely a complex organic compound. It appears to contain a benzimidazole core, which is a fused benzene and imidazole ring, and an oxazino ring, which is a heterocyclic compound containing oxygen, nitrogen, and carbon.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 3-Phenyl-1H-[1,4]oxazino[4,3-a]benzimidazol-1-one have been synthesized. The synthesis of these compounds often involves complex organic reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple heterocyclic rings. These rings can have significant effects on the compound’s chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely complex and dependent on the specific conditions of the reaction. Similar compounds have been involved in reactions with hydrazine.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

Research has extensively explored the synthesis and applications of benzimidazole derivatives due to their significant chemical properties and potential in various scientific applications. The compound "N-methyl-3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-amine" shares structural similarities with benzimidazole and oxazine derivatives, which are known for their versatile applications in medicinal chemistry and materials science. A study by Ibrahim (2011) discusses the synthetic utilities of o-phenylenediamines, which are crucial for synthesizing benzimidazoles, highlighting the importance of these compounds in developing new materials and drugs with enhanced properties (Ibrahim, 2011).

Biological and Medicinal Applications

Benzimidazole derivatives, closely related to "this compound," have been identified for their broad range of biological activities. These include antimicrobial, antiviral, antidiabetic, anticancer, and anti-inflammatory properties. A comprehensive review by Vasuki et al. (2021) emphasizes the significance of benzimidazole derivatives in medicinal chemistry, showcasing their role across various pharmacological functions and their potential in the development of novel therapeutic agents (Vasuki et al., 2021).

Pharmaceutical Design and Drug Development

The structure of benzimidazole derivatives provides a foundation for the rational design of drugs targeting specific diseases. For instance, Akhtar et al. (2019) discussed the anticancer potential of benzimidazole hybrids, highlighting their mechanisms of action, including DNA intercalation and enzyme inhibition, which are critical for the development of targeted cancer therapies (Akhtar et al., 2019).

Chemical Synthesis and Catalysis

The catalytic properties of compounds structurally related to "this compound" have also been explored. Kantam et al. (2013) reviewed recyclable copper catalyst systems for C-N bond-forming reactions, demonstrating the importance of these compounds in facilitating efficient and sustainable chemical syntheses (Kantam et al., 2013).

Future Directions

Future research on this compound could involve further exploration of its synthesis, chemical properties, and potential applications. Given the interest in similar compounds for their biological activity, this compound could also be studied for potential medicinal uses.

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds, which this compound is a derivative of, have a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects .

Biochemical Pathways

Imidazole derivatives are known to affect a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Imidazole derivatives are known to have a range of effects at the molecular and cellular level, contributing to their diverse biological activities .